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Compound of Interest

Compound Name: Ethylene-B-ionol-d3
CAS No.: 77265-43-1
Cat. No.: B585596
Get Quote
. J

Sourcing, Analytical Protocols, and Retinoid
Synthesis Applications
Executive Summary

Ethylene-B-ionol-d3 (CAS: 77265-43-1) is a high-value stable isotope-labeled standard
primarily utilized in the pharmaceutical analysis of retinoids. It serves as a critical internal
standard (IS) for quantifying impurities in the synthesis of Isotretinoin (13-cis-retinoic acid) and
related Vitamin A derivatives.

This guide addresses the commercial availability, physicochemical properties, and rigorous
experimental protocols required to utilize this compound in GLP/GMP environments.

Part 1: Commercial Availability & Sourcing Strategy

Unlike common deuterated solvents, Ethylene-B-ionol-d3 is a specialized intermediate. It is
not typically available for "next-day delivery" from general lab suppliers. It is almost exclusively
held by specialized pharmaceutical impurity and isotope manufacturers.
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Primary Commercial Sources

The following suppliers have established catalogs for this specific CAS number.

Catalog Name

Supplier Purity Grade Region Notes
| Code
Primary
Toronto )
Ethylene-f-ionol- ) manufacturer;
Research >98% Isotopic Canada/Global
] d3 (E890442) often resold by
Chemicals (TRC) ] )
Fisher/Sigma.
ISO 17034
Ethylene-beta- .
LGC Standards ) Secondary Ref UK/Global accredited
ionol-d3 .
provider.
Specializes in
» Pharm.[1] ) isotretinoin
Pharmaffiliates PA 09 22510 ) India ) )
Impurity impurity
standards.
] S Reseller (TRC Check "Special
Fisher Scientific Research Grade US/EU

product)

Order" status.

Sourcing "Red Flags" & Mitigation

o Stock Volatility: Due to the complexity of the Wittig synthesis required to produce this

compound, batches are often small (<100 mg). Always request a Certificate of Analysis

(CoA) prior to purchase to verify isotopic enrichment (>99 atom % D).

* Nomenclature Confusion: Vendors may list this under varying synonyms. Ensure the

chemical structure matches: (1E)-3-(trideuteriomethyl)-1-(2,6,6-trimethylcyclohexen-1-

yl)penta-1,4-dien-3-ol.

Part 2: Technical Specifications & Handling (E-E-A-T)

Scientific Integrity Note: Retinoids and their ionol precursors are notoriously photo-unstable

and prone to oxidation. The following handling protocols are mandatory to prevent degradation

of the standard, which would invalidate quantitative mass spectrometry data.
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Property Specification
CAS Number 77265-43-1
Unlabeled CAS 59057-30-6

Molecular Formula

223.37 g/mol (approx.[5] +3.02 Da shift from

Molecular Weight

unlabeled)
Solubility Methanol, Acetonitrile, Chloroform, DMSO
Stability High Sensitivity: Light, Air, Heat.

Mandatory Handling Protocol

» Storage: Store neat material at -20°C (or -80°C for long term) under an Argon atmosphere.
» Reconstitution:

o Use amber glassware exclusively.

o Dissolve in degassed LC-MS grade Methanol or Acetonitrile.

o Critical Step: Do not sonicate for prolonged periods; the heat can induce isomerization
(cis/trans shifting). Vortex gently.

» Usage: Discard working solutions after 24 hours. Do not refreeze aliquots more than once.

Part 3: Synthesis & Mechanistic Context[7]

To understand the utility of Ethylene-B-ionol-d3, one must understand its role in the synthesis
of Isotretinoin. It is the precursor that undergoes a Wittig reaction to form the retinoic acid
backbone.

The Synthesis Pathway

The "Ethylene" in the name refers to the vinyl/diene extension added to the
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-ionone ring. The deuterated methyl group (d3) acts as a tracer that survives the subsequent
Wittig condensation, allowing researchers to track the molecule through the complex
iIsomerization steps of retinoid production.

Figure 1: Retinoid Synthesis Pathway & Deuterium Tracking
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Caption: Mechanistic pathway showing the transformation of Beta-lonone to Isotretinoin,
highlighting the position of Ethylene-B-ionol-d3.

Part 4: Analytical Workflow (LC-MS/MS)

The following protocol is a self-validating system for using Ethylene--ionol-d3 as an Internal
Standard (IS) in impurity profiling.

Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b585596/docs?utm_src=pdf-body-img#technical-guide-ethylene-ionol-d3-cas-77265-43-1
https://www.benchchem.com/product/b585596/docs?utm_src=pdf-body#technical-guide-ethylene-ionol-d3-cas-77265-43-1
https://www.benchchem.com/product/b585596/docs?utm_src=pdf-body#technical-guide-ethylene-ionol-d3-cas-77265-43-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Raw Sample
(API or Formulation)

ravimetric Addition

Spike with IS
(Ethylene-B-ionol-d3)
Conc: 50 ng/mL

quilibration (10 min)

Extraction
(Liquid-Liquid or PPT)

nject 5-10 pL.

LC Separation
(C18 Column, Reverse Phase)

MS/MS Detection
(MRM Mode)

Data Processing

Calculate Area Ratio
(Analyte Area / IS Area)

Click to download full resolution via product page

Caption: Standard Isotope Dilution Assay (SIDA) workflow for quantifying retinoid impurities.

Experimental Protocol Steps

e Stock Preparation:

o Prepare a 1 mg/mL primary stock of Ethylene-f-ionol-d3 in Methanol.
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o Verify concentration via UV-Vis (extinction coefficient of the diene system) if possible, or
rely on gravimetric precision.

e Working Standard:
o Dilute to 1 pg/mL in Acetonitrile.

o Causality: Acetonitrile is preferred over Methanol for the working solution to prevent
transesterification or solvolysis during storage.

e Mass Spectrometry Tuning (MRM):
o lonization: ESI Positive Mode (or APCI for better sensitivity on non-polar fragments).
o Precursor lon: Look for

(Water loss is common in ionols).

o Quantification: Calculate the Response Factor (RF) using the ratio:
o Validation: Linearity must be

across the working range (typically 10 ng/mL to 1000 ng/mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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